Cas no 2034461-15-7 (N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide)

• Product Name: N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide
• CAS No: 2034461-15-7
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 5991285
• PubChem ID: 121020506
• Update Time: 2025-07-16

N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide
• AKOS026696025
• N,N-dimethyl-4-({[(4-methylphenyl)carbamoyl]amino}methyl)piperidine-1-carboxamide
• F6539-3039
• N,N-dimethyl-4-((3-(p-tolyl)ureido)methyl)piperidine-1-carboxamide
• 2034461-15-7
• N,N-dimethyl-4-[[(4-methylphenyl)carbamoylamino]methyl]piperidine-1-carboxamide

• Inchi： 1S/C17H26N4O2/c1-13-4-6-15(7-5-13)19-16(22)18-12-14-8-10-21(11-9-14)17(23)20(2)3/h4-7,14H,8-12H2,1-3H3,(H2,18,19,22)
• InChI Key： NMNALVRZJVXFNK-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)N1CCC(CNC(NC2C=CC(C)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 318.20557608g/mol
• Monoisotopic Mass: 318.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7Ų

Additional information on N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide

Introduction to N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide (CAS No. 2034461-15-7)

N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide, a compound with the CAS number 2034461-15-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide incorporates multiple functional groups that contribute to its unique chemical and biological properties.

The molecular framework of this compound is characterized by a piperidine core, which is a common motif in many bioactive molecules. The presence of dimethyl groups at the nitrogen atoms enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and thus potentially improving its bioavailability. Additionally, the carbamoylamino and methylpiperidine substituents introduce specific interactions that can be exploited for targeted biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of such multifunctional scaffolds in developing novel therapeutic agents. The structural features of N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide suggest that it may exhibit properties suitable for a wide range of biological processes. For instance, the aromatic ring system and the amine functionalities could facilitate interactions with various biological targets, including enzymes and receptors.

In particular, the 4-methylphenyl moiety is a well-known pharmacophore that has been extensively studied for its role in modulating biological pathways. This group can participate in hydrophobic interactions and π-stacking, which are crucial for binding affinity and specificity. The carbamoylamino part of the molecule adds another layer of complexity, potentially enabling hydrogen bonding and ionic interactions with biological targets. These features make N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like chromatography, are employed to achieve the desired product. The complexity of its synthesis underscores the challenges and rewards of working with such sophisticated molecular structures.

One of the most exciting aspects of studying compounds like N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide is the potential for structure-based drug design. By understanding the three-dimensional structure of this molecule and how it interacts with biological targets, researchers can make informed modifications to enhance its efficacy and reduce side effects. Computational methods, including molecular modeling and simulations, play a crucial role in predicting these interactions and guiding experimental efforts.

Current research in this area is focused on exploring the pharmacological properties of similar compounds. Studies have shown that molecules with piperidine cores can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific modifications present in N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide may endow it with unique properties that make it particularly effective against certain diseases.

The development of new therapeutic agents is a lengthy and complex process that involves extensive testing in vitro and in vivo. Preclinical studies are essential to evaluate the safety and efficacy of potential drugs before they can be tested in human trials. The compound N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide is currently undergoing preliminary studies to assess its potential as a lead compound for drug development.

In conclusion, N,N-dimethyl-4-({(4-methylphenyl)carbamoylamino}methyl)piperidine-1-carboxamide (CAS No. 2034461-15-7) represents an intriguing example of how complex molecular structures can be designed to target specific biological processes. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new therapeutic applications, compounds like this one will play a crucial role in developing innovative treatments for various diseases.